Cas no 1459-11-6 (Benzene,1,2,4-tris(1,1-dimethylethyl)-)

Benzene,1,2,4-tris(1,1-dimethylethyl)- structure
1459-11-6 structure
Product Name:Benzene,1,2,4-tris(1,1-dimethylethyl)-
CAS No:1459-11-6
MF:C18H30
MW:246.430805683136
CID:148261
PubChem ID:15087
Update Time:2025-04-19

Benzene,1,2,4-tris(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,4-tris(1,1-dimethylethyl)-
    • 1,2,4-Tris(1,1-dimethylethyl)benzene
    • 1,2,4-tritert-butylbenzene
    • 1,2,4-Tris-(1,1-dimethylethyl)benzene
    • 1,2,4-Tri-tert-butylbenzene
    • 1,2,4-Tri(tert-butyl)benzene
    • 1,2,4-Tri-t-butylbenzene
    • 1459-11-6
    • DTXSID90163173
    • 1,2,4-tritert-butyl-benzene
    • Inchi: 1S/C18H30/c1-16(2,3)13-10-11-14(17(4,5)6)15(12-13)18(7,8)9/h10-12H,1-9H3
    • InChI Key: IHZGECPPAQDWKL-UHFFFAOYSA-N
    • SMILES: C(C)(C)(C)C1C=C(C=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 246.2349
  • Monoisotopic Mass: 246.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 6.9

Experimental Properties

  • Density: 0.8496 (estimate)
  • Melting Point: 48°C
  • Boiling Point: 324.44°C (estimate)
  • Flash Point: 119.7°C
  • Refractive Index: 1.4914 (estimate)
  • PSA: 0
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